2-({[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole

• Molecular Formula: C25H21N5O2S
• Molecular Weight: 455.5 g/mol
• IUPAC Name: 2-[[4-benzyl-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanylmethyl]-5-phenyl-1,3,4-oxadiazole
• InChI: InChI=1S/C25H21N5O2S/c1-31-21-14-12-19(13-15-21)23-27-29-25(30(23)16-18-8-4-2-5-9-18)33-17-22-26-28-24(32-22)20-10-6-3-7-11-20/h2-15H,16-17H2,1H3
• InChI Key: BTIUUSMPSONBJO-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=C(N2CC3=CC=CC=C3)SCC4=NN=C(O4)C5=CC=CC=C5

Description

2-({[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Mechanism of Action

The exact mechanism of action of 2-({[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by interfering with various cellular pathways. For example, it has been reported to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been found to modulate the production of reactive oxygen species (ROS) and cytokines, which play a key role in inflammation and oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 2-({[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole exhibits significant biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of various microorganisms, and reduce inflammation and oxidative stress. In addition, it has been shown to have a low toxicity profile, which makes it a promising candidate for further development as a drug.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-({[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole in lab experiments is that it exhibits potent pharmacological effects at relatively low concentrations. This makes it a cost-effective and efficient compound to work with. However, one of the limitations is that its mechanism of action is not fully understood, which makes it challenging to design experiments that target specific cellular pathways.

Future Directions

There are several future directions for research on 2-({[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole. One area of interest is the development of new drugs based on this compound for the treatment of various diseases. Another direction is to investigate its potential as a diagnostic tool for certain conditions. Additionally, further research is needed to fully understand its mechanism of action and to identify any potential side effects or toxicity issues.

Synthesis Methods

The synthesis of 2-({[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole involves the reaction of 5-phenyl-1,3,4-oxadiazole-2-thiol with 4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol in the presence of a suitable base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at an elevated temperature. The resulting product is then purified by column chromatography to obtain the desired compound.

Scientific Research Applications

2-({[4-benzyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}methyl)-5-phenyl-1,3,4-oxadiazole has shown potential applications in medicinal chemistry. It has been reported to exhibit significant anticancer, antimicrobial, and antifungal activities. It has also been found to possess potent antioxidant and anti-inflammatory properties. These properties make it a promising candidate for the development of new drugs for the treatment of various diseases.